Cas no 676-59-5 (Phosphine, dimethyl-(6CI,7CI,8CI,9CI))

• Product Name: Phosphine, dimethyl-(6CI,7CI,8CI,9CI)
• CAS No: 676-59-5
• MF: C₂H₇P
• MW: 62.0507414340973
• CID: 512362
• PubChem ID: 69607
• Update Time: 2025-04-19

Phosphine, dimethyl-(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine, dimethyl-(6CI,7CI,8CI,9CI)
• dimethylphosphane
• Dimethylphosphin
• (CH3)2PH
• Phosphine, dimethyl-
• DTXSID40217918
• CHEBI:35888
• YOTZYFSGUCFUKA-UHFFFAOYSA-N
• 676-59-5
• AKOS006281485
• Me2PH
• Dimethylphosphine
• Q27116604
• InChI=1/C2H7P/c1-3-2/h3H,1-2H
• UNII-DRV85A28TP
• DRV85A28TP
• DTXCID90140409

• Inchi： 1S/C2H7P/c1-3-2/h3H,1-2H3
• InChI Key： YOTZYFSGUCFUKA-UHFFFAOYSA-N
• SMILES： P(C)C

Computed Properties

• Exact Mass: 62.02861
• Monoisotopic Mass: 62.028537
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 25°C
• PSA: 0
• LogP: 0.92450